N-(4-{[(5-chloro-2-thienyl)sulfonyl]amino}phenyl)-N-methylacetamide

• IUPAC Name: N-[4-[(5-chlorothiophen-2-yl)sulfonylamino]phenyl]-N-methylacetamide
• InChI: InChI=1S/C13H13ClN2O3S2/c1-9(17)16(2)11-5-3-10(4-6-11)15-21(18,19)13-8-7-12(14)20-13/h3-8,15H,1-2H3
• InChI Key: ZQGCHWVKALWXMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(S2)Cl
• Molecular Formula: C13H13ClN2O3S2
• Molecular Weight: 344.8 g/mol

Description

N-(4-{[(5-chloro-2-thienyl)sulfonyl]amino}phenyl)-N-methylacetamide, commonly known as CTSA, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. CTSA belongs to the family of sulfonamide compounds and has shown promising results in the treatment of various diseases.

Mechanism of Action

CTSA exerts its therapeutic effects by inhibiting the activity of specific enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that cause inflammation. CTSA also inhibits the activity of matrix metalloproteinases (MMPs), which are involved in tumor growth and angiogenesis. Additionally, CTSA inhibits the activity of phosphodiesterase 5 (PDE5), which is involved in the regulation of blood flow.
Biochemical and Physiological Effects:
CTSA has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and prevent angiogenesis. CTSA has also been shown to improve blood flow and reduce blood pressure. In animal studies, CTSA has been found to reduce the severity of rheumatoid arthritis and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of CTSA is its availability in high purity and yield. This makes it readily available for scientific research. CTSA has also been extensively studied, and its mechanism of action is well understood. However, one of the limitations of CTSA is its potential toxicity. The compound has been found to be toxic to certain cell types, and its long-term effects on human health are not well understood.

Future Directions

There are several future directions for the study of CTSA. One potential direction is the development of CTSA derivatives that have improved efficacy and reduced toxicity. Another direction is the study of CTSA in combination with other drugs to enhance its therapeutic effects. CTSA could also be studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and diabetes. Additionally, further studies are needed to understand the long-term effects of CTSA on human health.
Conclusion:
In conclusion, N-(4-{[(5-chloro-2-thienyl)sulfonyl]amino}phenyl)-N-methylacetamide, or CTSA, is a chemical compound that has shown promising results in the treatment of various diseases. Its mechanism of action is well understood, and it has been extensively studied for its potential therapeutic applications. While there are some limitations to its use, the availability of CTSA in high purity and yield makes it a valuable compound for scientific research. Further studies are needed to fully understand its potential as a therapeutic agent and to develop new derivatives with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of CTSA involves the reaction of 5-chloro-2-thiophene sulfonamide with N-(4-aminophenyl)-N-methylacetamide in the presence of a catalyst. The reaction leads to the formation of CTSA in high yield and purity. The synthesis method has been optimized to produce CTSA on a large scale, making it readily available for scientific research.

Scientific Research Applications

CTSA has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. CTSA has also been studied for its potential use in the treatment of rheumatoid arthritis, cancer, and cardiovascular diseases. The compound has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of these diseases.